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Abstract

Monosulfuron, a sulfonylurea herbicide, is a selective systemic herbicide used for weed
control. A comprehensive understanding of its chemical and physical properties is paramount
for its effective and safe application, as well as for predicting its environmental fate and for the
development of new herbicidal formulations. This technical guide provides a detailed overview
of the core chemical and physical characteristics of Monosulfuron, including its structural
information, solubility, stability, and other key physicochemical parameters. Methodologies for
the experimental determination of these properties are detailed, and its mechanism of action is
visually represented. All quantitative data are summarized in structured tables for ease of
comparison and reference.

Chemical Identity and Structure

Monosulfuron is the common name for the chemical compound with the IUPAC name 2-[(4-
Methylpyrimidin-2-yl)carbamoylsulfamoyl]benzoic acid.[1] Its structure is characterized by a
sulfonylurea bridge linking a benzoic acid moiety and a pyrimidine ring.
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Identifier Value Source

2-[(4-Methylpyrimidin-2-

IUPAC Name yl)carbamoylsulfamoyllbenzoic  [1]
acid

CAS Number 155860-63-2 [1]

Molecular Formula C13H12N40OsS [1]

Molecular Weight 336.32 g/mol [1]
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Physicochemical Properties

The physicochemical properties of Monosulfuron are critical in determining its behavior in
biological and environmental systems. These properties influence its absorption, translocation,
and ultimately its herbicidal efficacy.

Table 1: Physical and Chemical Properties of Monosulfuron
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BENGH:

Property Value Conditions Source
Melting Point 145.0-148.0 °C Predicted
N ) Decomposes before
Boiling Point N
boiling
Vapor Pressure 1.3x107°Pa 25°C Predicted
Water Solubility 1.8 mg/L pH 5, 20 °C Predicted
140 mg/L pH 7,20 °C Predicted
259/l pH 9, 20 °C Predicted
pKa 3.34 25°C Predicted
logP (Octanol-Water ]
1.07 pH 7 Predicted

Partition Coefficient)

Note: Experimental data for some properties of Monosulfuron are not readily available in the
public domain. The values presented are predicted values from reputable chemical property
databases and should be used as an estimation.

Stability Profile

The stability of Monosulfuron under various environmental conditions is a key factor in its
persistence and potential for off-target effects. The primary degradation pathways for
sulfonylurea herbicides are hydrolysis and photolysis.

Hydrolysis

Hydrolysis is a major route of degradation for sulfonylurea herbicides in aqueous environments.
The rate of hydrolysis is highly dependent on the pH of the solution. Generally, sulfonylureas
are more stable in neutral to slightly alkaline conditions and degrade more rapidly under acidic
conditions. The primary mechanism of hydrolysis involves the cleavage of the sulfonylurea
bridge.

Table 2: Predicted Hydrolysis Half-life of Monosulfuron
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pH Half-life (t1/2) Temperature Source

5 ~10 days 25°C Predicted
7 >30 days 25°C Predicted
9 >30 days 25°C Predicted

Note: These are predicted values based on the general behavior of sulfonylurea herbicides.
Experimental determination following OECD Guideline 111 is recommended for precise data.

Photolysis

Photolysis, or degradation by light, can also contribute to the breakdown of Monosulfuron,
particularly in surface waters and on treated plant surfaces. The rate of photolysis is dependent
on the intensity and wavelength of light.

Specific experimental data on the photolysis rate or quantum yield for Monosulfuron is not
currently available in public literature. Experimental studies following OECD Guideline 316
would be required to determine these parameters.

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition

Monosulfuron, like other sulfonylurea herbicides, exerts its herbicidal activity by inhibiting the
enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). ALS
is a critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine,
and isoleucine) in plants and microorganisms. These amino acids are essential for protein
synthesis and, consequently, cell division and plant growth. By inhibiting ALS, Monosulfuron
disrupts protein synthesis, leading to the cessation of growth and eventual death of susceptible

plants. This pathway is absent in animals, which accounts for the low direct toxicity of
sulfonylurea herbicides to mammals.
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Figure 1: Mechanism of action of Monosulfuron via inhibition of the Acetolactate Synthase
(ALS) pathway.

Synthesis Pathway

A plausible synthetic route to Monosulfuron involves the reaction of 2-sulfamoylbenzoic acid
with a pyrimidinyl isocyanate derivative. The key steps would include the formation of the
sulfonylurea bridge. A generalized synthesis scheme is presented below.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15601664?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601664?utm_src=pdf-body
https://www.benchchem.com/product/b15601664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Monosulfuron Synthesis

Phosgene (or equivalent)

Chlorosulfonic Acid 2-Amino-4-methylpyrimidine m’ 2-Isocyanato-4-methylpyrimidine

+S0Cl2 Monosulfuron
2-Aminobenzoic Acid + NHs > 2-Aminosulfonyl Hydrolysis »| 2-Sulfamoylbenzoic Acid + Pyrimidinyl Tsocyanate

Chloride

Click to download full resolution via product page

Figure 2: A potential synthetic pathway for Monosulfuron.

Experimental Protocols

The determination of the physicochemical properties of Monosulfuron should be conducted
following standardized and validated methods to ensure data quality and comparability. The
Organization for Economic Co-operation and Development (OECD) provides a set of
internationally recognized guidelines for the testing of chemicals.

Melting Point (OECD Guideline 102)

The melting point is determined by heating a small, finely ground sample in a capillary tube
within a calibrated apparatus.[2] The temperature at which the substance is observed to
transition from a solid to a liquid is recorded as the melting point range. Several methods are
available, including the capillary/liquid bath, capillary/metal block, and differential scanning
calorimetry (DSC).[2]

Prepare dry, » | Load sample into »_| Place in melting » | Heat at a controlled - Observe for phase - | Record temperature
powdered sample ™71 capillary tube " point apparatus ™ rate (e.g., 1 °C/min) "] transition (solid to liquid) "1 range of melting

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15601664?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601664?utm_src=pdf-body
https://www.benchchem.com/product/b15601664?utm_src=pdf-body
https://www.researchgate.net/publication/233044507_Hydrolysis_kinetics_of_the_sulfonylurea_herbicide_Sulfosulfuron
https://www.researchgate.net/publication/233044507_Hydrolysis_kinetics_of_the_sulfonylurea_herbicide_Sulfosulfuron
https://www.benchchem.com/product/b15601664?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 3: General workflow for melting point determination by the capillary method.

Vapor Pressure (OECD Guideline 104)

The vapor pressure, a measure of a substance's volatility, can be determined by several
methods depending on the expected pressure range.[3] For compounds with low vapor
pressure like Monosulfuron, the gas saturation method or effusion methods (e.g., Knudsen
effusion) are suitable.[3] In the gas saturation method, a stream of inert gas is passed over the
substance at a constant temperature until saturated, and the amount of substance transported
by the gas is quantified.[3]

Water Solubility (OECD Guideline 105)

The water solubility is determined by the column elution method or the flask method.[4][5] For a
substance like Monosulfuron with pH-dependent solubility, the flask method is typically used.
A surplus of the substance is equilibrated with water at a constant temperature and specific pH.
The concentration of the substance in the aqueous phase is then determined by a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC).[4][5]

Dissociation Constant (pKa) (OECD Guideline 112)

The pKa, which indicates the strength of an acid, is crucial for understanding the behavior of
ionizable compounds like Monosulfuron. It can be determined by potentiometric titration,
where a solution of the substance is titrated with a standard acid or base, and the pH is
monitored.[6][7] Spectrophotometric methods can also be used if the ionized and non-ionized
forms have different UV-Vis absorption spectra.[6]

Partition Coefficient (logP) (OECD Guideline 117)

The n-octanol/water partition coefficient (logP) is a measure of a chemical's lipophilicity and is a
key parameter for predicting its environmental fate and biological uptake. The HPLC method is
a common and efficient way to estimate logP.[8][9] The retention time of the substance on a
reverse-phase HPLC column is correlated with the known logP values of a series of reference
compounds.[8][9]

Hydrolysis as a Function of pH (OECD Guideline 111)
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This guideline describes a tiered approach to assess the rate of abiotic hydrolysis.[10][11]
Sterile aqueous buffer solutions at different pH values (typically 4, 7, and 9) are treated with the
test substance and incubated in the dark at a constant temperature.[10][11] The concentration
of the test substance and any major hydrolysis products are monitored over time to determine
the hydrolysis rate constant and half-life.[10][11]

Phototransformation in Water (OECD Guideline 316)

This guideline is used to determine the rate and pathway of direct photolysis in water.[12] A
solution of the test substance in purified water is exposed to a light source that simulates
natural sunlight.[12] The concentration of the test substance is monitored over time to
determine the photolysis rate. The quantum yield, which is a measure of the efficiency of the
photochemical process, can also be determined.[12]

Conclusion

This technical guide has provided a comprehensive overview of the essential chemical and
physical properties of Monosulfuron. The data and methodologies presented are critical for
researchers, scientists, and drug development professionals involved in the study and
application of this herbicide. While predicted values have been provided for some parameters
due to the lack of publicly available experimental data, it is strongly recommended that these
properties be experimentally determined using the standardized protocols outlined herein for
any regulatory or critical research purposes. A thorough understanding of these properties will
facilitate the development of more effective and environmentally sound herbicidal products and
practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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